Cas no 61953-38-6 (Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-)

Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)- structure
61953-38-6 structure
Product Name:Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
CAS No:61953-38-6
MF:C12H14FNO4S
MW:287.307265758514
CID:1632293
PubChem ID:3245251
Update Time:2025-04-21

Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
    • 2-fluoro-5-(piperidine-1-sulfonyl)benzoic acid
    • SMR000031404
    • Oprea1_877093
    • SCHEMBL4718657
    • MLS000095856
    • 61953-38-6
    • CHEMBL1741670
    • SR-01000576012-1
    • HMS2439J24
    • AKOS002112361
    • SR-01000576012
    • 2-fluoro-5-(piperidin-1-ylsulfonyl)benzoic acid
    • Inchi: 1S/C12H14FNO4S/c13-11-5-4-9(8-10(11)12(15)16)19(17,18)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
    • InChI Key: YOECPINOZONGBJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)O)C=1)F)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 287.06282
  • Monoisotopic Mass: 287.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 74.68
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